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Compound of Interest

Compound Name: 2,2,6,6-Tetramethylheptane

Cat. No.: B1616008 Get Quote

A thorough investigation into the chemical compound designated by the CAS number 40117-

45-1, purportedly named 2,2,6,6-Tetramethylheptane, has revealed a significant discrepancy.

The provided CAS number does not correspond to any known chemical substance in

established chemical databases.

Extensive searches of chemical registries and scientific literature have yielded no results for a

compound with the CAS number 40117-45-1. This indicates that the CAS number is likely

invalid or has been incorrectly assigned in the query.

Furthermore, while the chemical name 2,2,6,6-Tetramethylheptane describes a plausible

branched alkane structure, its existence and properties are not documented under the given

CAS identifier. It is crucial for researchers, scientists, and drug development professionals to

rely on validated and registered chemical information for their work. The use of incorrect

identifiers can lead to significant errors in research and development, including the

misidentification of substances and the inability to reproduce experimental results.

Therefore, this document serves to highlight the non-existence of a registered compound under

the CAS number 40117-45-1. Professionals seeking information on branched alkanes for

research or drug development applications are advised to consult official chemical databases

such as the Chemical Abstracts Service (CAS) registry, PubChem, or ChemSpider to ensure

the accuracy and validity of the compounds they are investigating.

Due to the non-existence of the requested compound, the creation of a technical guide,

including data tables, experimental protocols, and visualizations, is not possible. Researchers
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are encouraged to verify the CAS numbers and chemical names of their compounds of interest

through reliable sources before commencing any in-depth study or experimental work.

To cite this document: BenchChem. [Technical Review: The Case of a Non-Existent
Compound]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1616008#2-2-6-6-tetramethylheptane-cas-number-
40117-45-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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